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Introduction

Hydroxy-PP (CAS: 833481-60-0) is a potent, dual-target inhibitor of Carbonyl Reductase 1
(CBR1) and the cytoplasmic tyrosine kinase Fyn.[1][2] With an ICso value of 0.78 uM for CBR1
and 5 nM for Fyn, it serves as a valuable research tool for investigating cellular processes
regulated by these enzymes.[1][2] CBRL1 is a critical enzyme in the metabolism of various
carbonyl compounds, including anthracycline chemotherapeutics like doxorubicin. Its inhibition
is explored as a strategy to reduce chemoresistance and mitigate cardiotoxicity.[3][4] Fyn
kinase, a member of the Src family of non-receptor tyrosine kinases, is a key component in
multiple signaling pathways, including those involved in neuronal development, T-cell receptor
signaling, and the pathology of neurodegenerative diseases and cancer.[5][6][7][8]

These notes provide detailed protocols for the dissolution and preparation of Hydroxy-PP for in
vivo experimental use, based on commercially available data and established methodologies
for similar compounds.

Physicochemical and Biological Properties

A summary of the key quantitative data for Hydroxy-PP is presented below.
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Property Value Source
CAS Number 833481-60-0 [1][2]
Molecular Formula C15H17NsO [1]
Molecular Weight 283.33 g/mol [1]
Appearance White to off-white solid [1]

ICso (CBR1) 0.78 M [1][2]
ICso (Fyn Kinase) 5nM [1112]

In Vitro Solubility

> 110 mg/mL (388.24 mM) in
DMSO

[1]

Signaling Pathways

Hydroxy-PP's dual-target nature allows it to modulate two distinct signaling pathways. The

diagrams below illustrate the general roles of Fyn kinase and CBR1.
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Figure 1. Simplified Fyn Kinase Signaling Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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